Cas no 52230-62-3 (Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI))

Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI) structure
52230-62-3 structure
Product Name:Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI)
CAS No:52230-62-3
MF:C24H36O3
MW:372.54084777832
CID:369920
PubChem ID:104128
Update Time:2025-04-19

Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI)
    • 17beta-hydroxyestr-4-en-3-one 17-palmitate
    • 17beta-((1-oxohexyl)oxy)estr-4-3-one
    • (17beta)-17-[(1-Oxohexyl)oxy]estr-4-en-3-one
    • SCHEMBL17419490
    • EINECS 257-761-9
    • Nandrolone Hexanoate
    • DTXSID70966609
    • 52230-62-3
    • Inchi: 1S/C24H36O3/c1-3-4-5-6-23(26)27-22-12-11-21-20-9-7-16-15-17(25)8-10-18(16)19(20)13-14-24(21,22)2/h15,18-22H,3-14H2,1-2H3/t18-,19+,20+,21-,22-,24-/m0/s1
    • InChI Key: SBKWVCUBCYGVKF-XFIIBVRQSA-N
    • SMILES: O(C(CCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 372.26658
  • Monoisotopic Mass: 372.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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